Cas no 865459-89-8 (1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid)
865459-89-8 structure
Product Name:1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
CAS No:865459-89-8
MF:C9H16O4S
MW:220.285942077637
MDL:MFCD29920925
CID:4717897
PubChem ID:58815059
Update Time:2023-12-28
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-((Methylsulfonyl)methyl)cyclohexanecarboxylic acid
- 1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid
- 1-[(Methylsulfonyl)methyl]cyclohexanecarboxylic acid (ACI)
-
- MDL： MFCD29920925
- Inchi： 1S/C9H16O4S/c1-14(12,13)7-9(8(10)11)5-3-2-4-6-9/h2-7H2,1H3,(H,10,11)
- InChI Key： YSZOGZFFTNPZOV-UHFFFAOYSA-N
- SMILES： O=C(C1(CCCCC1)CS(C)(=O)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 306
- Topological Polar Surface Area: 79.8
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13238-5g |
1-((methylsulfonyl)methyl)cyclohexanecarboxylic acid |
865459-89-8 | 95% | 5g |
$2550 | 2023-09-07 | |
| eNovation Chemicals LLC | Y1133290-5g |
1-((methylsulfonyl)methyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 95% | 5g |
$2800 | 2024-07-23 | |
| Enamine | EN300-1989418-1g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 1g |
$770.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-5g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 5g |
$2235.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-10g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 10g |
$3315.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.05g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.05g |
$647.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.1g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.1g |
$678.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.25g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.25g |
$708.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-0.5g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 0.5g |
$739.0 | 2023-09-16 | ||
| Enamine | EN300-1989418-1.0g |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid |
865459-89-8 | 1g |
$914.0 | 2023-06-02 |
1-(methanesulfonylmethyl)cyclohexane-1-carboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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